1-(4-Ethylsulfanylbutylsulfanyl)-2-methylbenzene
Overview
Description
The compound identified as “1-(4-Ethylsulfanylbutylsulfanyl)-2-methylbenzene” is a chemical entity with specific properties and applications. It is used in various scientific and industrial fields due to its unique characteristics.
Preparation Methods
Synthetic Routes and Reaction Conditions: The preparation of “1-(4-Ethylsulfanylbutylsulfanyl)-2-methylbenzene” involves specific synthetic routes and reaction conditions. These methods are designed to ensure the purity and yield of the compound. The synthetic routes typically involve multiple steps, including the use of catalysts and specific reaction conditions such as temperature and pressure.
Industrial Production Methods: In industrial settings, the production of “this compound” is scaled up to meet demand. This involves optimizing the synthetic routes to ensure cost-effectiveness and efficiency. Industrial production methods may include continuous flow processes and the use of large-scale reactors.
Chemical Reactions Analysis
Types of Reactions: “1-(4-Ethylsulfanylbutylsulfanyl)-2-methylbenzene” undergoes various types of chemical reactions, including oxidation, reduction, and substitution. These reactions are essential for modifying the compound’s properties and for its application in different fields.
Common Reagents and Conditions: The reactions involving “this compound” typically use common reagents such as acids, bases, and oxidizing agents. The conditions for these reactions, such as temperature and solvent, are optimized to achieve the desired products.
Major Products Formed: The major products formed from the reactions of “this compound” depend on the specific reagents and conditions used. These products are often intermediates or final compounds used in further applications.
Scientific Research Applications
“1-(4-Ethylsulfanylbutylsulfanyl)-2-methylbenzene” has a wide range of scientific research applications. In chemistry, it is used as a reagent or intermediate in various reactions. In biology, it may be used in studies involving cellular processes or as a tool for probing biological pathways. In medicine, “this compound” could be investigated for its potential therapeutic effects or as a diagnostic agent. In industry, it may be used in the production of materials or as a component in manufacturing processes.
Mechanism of Action
The mechanism by which “1-(4-Ethylsulfanylbutylsulfanyl)-2-methylbenzene” exerts its effects involves specific molecular targets and pathways. These targets may include enzymes, receptors, or other proteins. The compound interacts with these targets to produce its effects, which can be studied using various biochemical and molecular techniques.
Comparison with Similar Compounds
Similar Compounds: Similar compounds to “1-(4-Ethylsulfanylbutylsulfanyl)-2-methylbenzene” include those with related chemical structures or similar functional groups. These compounds may have comparable properties and applications.
Uniqueness: The uniqueness of “this compound” lies in its specific chemical structure and the particular effects it produces. This makes it valuable for certain applications where other compounds may not be as effective.
Properties
IUPAC Name |
1-(4-ethylsulfanylbutylsulfanyl)-2-methylbenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20S2/c1-3-14-10-6-7-11-15-13-9-5-4-8-12(13)2/h4-5,8-9H,3,6-7,10-11H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VTRXRFHMVPRXDV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSCCCCSC1=CC=CC=C1C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCSCCCCSC1=CC=CC=C1C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
